molecular formula C29H24N4O B2836885 4-((6-methyl-4-phenylquinazolin-2-yl)amino)-N-(o-tolyl)benzamide CAS No. 337483-23-5

4-((6-methyl-4-phenylquinazolin-2-yl)amino)-N-(o-tolyl)benzamide

Cat. No. B2836885
CAS RN: 337483-23-5
M. Wt: 444.538
InChI Key: FOZDVAYRXYNUPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-((6-methyl-4-phenylquinazolin-2-yl)amino)-N-(o-tolyl)benzamide is a chemical compound that has been extensively studied for its potential applications in the field of scientific research. This compound is also known as MTB, and it has been found to have a wide range of biochemical and physiological effects that make it a valuable tool for researchers in various fields.

Scientific Research Applications

Synthesis and Chemical Transformations

Quinazoline derivatives have been synthesized through various methods, demonstrating the chemical versatility and potential for creating compounds with specific properties. For instance, the synthesis of quinazoline compounds often involves reactions with nitriles and subsequent alkylation, showing a pathway to obtain structurally diverse molecules with potential biological activities (Gromachevskaya et al., 2017). Similarly, the facile one-pot synthesis of substituted benzamides and quinazolin-4(3H)-ones highlights the efficiency of producing quinazoline derivatives under varied conditions (Mohebat et al., 2015).

Biological Activities and Potential Applications

Quinazoline derivatives have been extensively studied for their biological activities, including anticancer, antibacterial, and anticonvulsant effects. For example, compounds synthesized with quinazoline frameworks have been evaluated for their antitumor activity against human cancer cell lines, with some showing significant potency compared to reference drugs (Al-Romaizan et al., 2019). The exploration of quinazolinone derivatives as EGFR inhibitors also demonstrates their potential in developing novel anti-cancer drugs, showing significant inhibitory effects against various tumor cells (Zhang et al., 2021).

Antimicrobial and Antioxidant Studies

The antimicrobial and antioxidant properties of quinazoline derivatives have been a subject of research, indicating their broad spectrum of potential therapeutic applications. For instance, synthesized quinazolin derivatives have shown promising antibacterial and anticancer activities, suggesting their role in addressing microbial infections and cancer treatment (Bondock & Gieman, 2015). Additionally, quinazolin derivatives have been studied for their antioxidant capabilities, providing insights into their potential use in combating oxidative stress-related conditions (Al-azawi, 2016).

properties

IUPAC Name

N-(2-methylphenyl)-4-[(6-methyl-4-phenylquinazolin-2-yl)amino]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C29H24N4O/c1-19-12-17-26-24(18-19)27(21-9-4-3-5-10-21)33-29(32-26)30-23-15-13-22(14-16-23)28(34)31-25-11-7-6-8-20(25)2/h3-18H,1-2H3,(H,31,34)(H,30,32,33)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FOZDVAYRXYNUPU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)N=C(N=C2C3=CC=CC=C3)NC4=CC=C(C=C4)C(=O)NC5=CC=CC=C5C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C29H24N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

444.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-((6-methyl-4-phenylquinazolin-2-yl)amino)-N-(o-tolyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.